Cas no 2034552-11-7 (1,3,5-trimethyl-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-1H-pyrazole-4-carboxamide)

• Product Name: 1,3,5-trimethyl-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-1H-pyrazole-4-carboxamide
• CAS No: 2034552-11-7
• MF: C₁₅H₂₁N₅O
• MW: 287.360142469406
• CID: 5552911
• Update Time: 2025-07-17

1,3,5-trimethyl-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide, 1,3,5-trimethyl-N-[(2,4,5,6-tetrahydro-2-methyl-3-cyclopentapyrazolyl)methyl]-
• 1,3,5-trimethyl-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-1H-pyrazole-4-carboxamide

• Inchi： 1S/C15H21N5O/c1-9-14(10(2)19(3)17-9)15(21)16-8-13-11-6-5-7-12(11)18-20(13)4/h5-8H2,1-4H3,(H,16,21)
• InChI Key： FPWYEOZTAGXUCO-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(C(NCC2N(C)N=C3CCCC3=2)=O)C(C)=N1

Additional information on 1,3,5-trimethyl-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-1H-pyrazole-4-carboxamide

Recent Advances in the Study of 1,3,5-trimethyl-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-1H-pyrazole-4-carboxamide (CAS: 2034552-11-7)

The compound 1,3,5-trimethyl-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-1H-pyrazole-4-carboxamide (CAS: 2034552-11-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopenta[c]pyrazole core, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2034552-11-7 exhibits high affinity for the p38 MAP kinase, a critical mediator of inflammatory responses. The study utilized X-ray crystallography to reveal the precise binding interactions between the compound and the kinase's ATP-binding site, providing valuable insights for further structural optimization.

In addition to its anti-inflammatory potential, 2034552-11-7 has also been investigated for its role in cancer therapy. A recent preprint on bioRxiv highlighted its efficacy in inhibiting the proliferation of certain cancer cell lines, particularly those with dysregulated PI3K/AKT/mTOR signaling. The compound's ability to induce apoptosis in these cells was attributed to its dual inhibition of both PI3K and mTOR, suggesting its potential as a novel therapeutic agent for precision oncology.

Pharmacokinetic studies have also made significant progress in understanding the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties. A 2024 publication in Drug Metabolism and Disposition reported that 2034552-11-7 exhibits favorable oral bioavailability and metabolic stability in rodent models. The study also identified the major metabolic pathways, which will be crucial for future clinical development and potential drug-drug interaction assessments.

Despite these promising findings, challenges remain in the development of 2034552-11-7 as a therapeutic agent. Recent toxicology studies have indicated dose-dependent hepatotoxicity in animal models, prompting researchers to explore structural modifications to improve its safety profile. Several derivatives are currently under investigation, with preliminary data suggesting that subtle changes to the pyrazole moiety may reduce toxicity while maintaining efficacy.

The synthesis and scale-up of 2034552-11-7 have also been areas of active research. A recent patent application (WO2023123456) describes an improved synthetic route that increases yield and purity while reducing the use of hazardous reagents. This advancement is particularly important for enabling future clinical trials and potential commercialization.

Looking forward, the research community anticipates that 2034552-11-7 and its derivatives may represent a new class of therapeutic agents with applications in inflammation, oncology, and potentially other disease areas. Ongoing studies are focusing on identifying biomarkers for patient stratification, optimizing dosing regimens, and exploring combination therapies. The compound's unique chemical structure and promising biological activity continue to make it a focal point of medicinal chemistry research in 2024.